Cas no 132899-05-9 (1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,9-dihydroxy-7-methoxy-3-methyl- (9CI))

1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,9-dihydroxy-7-methoxy-3-methyl- (9CI) structure
132899-05-9 structure
Product name:1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,9-dihydroxy-7-methoxy-3-methyl- (9CI)
CAS No:132899-05-9
MF:C15H14O6
MW:290.268064975739
CID:144114
PubChem ID:125572

1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,9-dihydroxy-7-methoxy-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,9-dihydroxy-7-methoxy-3-methyl- (9CI)
    • 3,9-dihydroxy-7-methoxy-3-methyl-1,4-dihydrobenzo[g]isochromene-5,10-dione
    • 5-deoxyfusarubin
    • 1H-Naphtho(2,3-c)pyran-5,10-dione, 3,4-dihydro-3,9-dihydroxy-7-methoxy-3-methyl-
    • 3,4-Dihydro-3,9-dihydroxy-7-methoxy-3-methyl-1H-naphtho(2,3-c)pyran-5,10-dione
    • 3,9-dihydroxy-7-methoxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromene-5,10-dione
    • DTXSID40927863
    • 132899-05-9
    • 9-desmethylherbarine
    • 3,9-Dihydroxy-7-methoxy-3-methyl-3,4-dihydro-1H-naphtho[2,3-c]pyran-5,10-dione
    • CHEMBL4204528
    • Inchi: InChI=1S/C15H14O6/c1-15(19)5-9-10(6-21-15)14(18)12-8(13(9)17)3-7(20-2)4-11(12)16/h3-4,16,19H,5-6H2,1-2H3
    • InChI Key: RYQOFJPFFVZQTC-UHFFFAOYSA-N
    • SMILES: COC1=CC(O)=C2C(C3COC(C)(O)CC=3C(=O)C2=C1)=O

Computed Properties

  • Exact Mass: 290.07902
  • Monoisotopic Mass: 290.079038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 93.1

Experimental Properties

  • Density: 1.49
  • Boiling Point: 584.6°Cat760mmHg
  • Flash Point: 224.9°C
  • Refractive Index: 1.649
  • PSA: 93.06

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